![molecular formula C14H20BNO2 B1452772 2-Cyclopropyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine CAS No. 893567-09-4](/img/structure/B1452772.png)
2-Cyclopropyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
Overview
Description
“2-Cyclopropyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine” is a chemical compound with the empirical formula C13H19BN2O2 and a molecular weight of 246.11 . It is available in solid form .
Molecular Structure Analysis
The structure of “this compound” has been confirmed by FTIR, 1H and 13C NMR spectroscopy, and MS .
Physical And Chemical Properties Analysis
“this compound” is a solid at room temperature . It has a molecular weight of 246.11 .
Scientific Research Applications
Chemical Structure and Reactivity Studies
- The first reported structure of a pyridin-2-ylboron derivative, closely related to the chemical , provided insights into the orientation of the dioxaborolane ring with respect to the pyridine ring. This study highlighted differences in bond angles of the BO(2) group and their impact on chemical reactivity and stability (Sopková-de Oliveira Santos et al., 2003).
Synthesis and Crystallographic Analysis
- A study focused on methyl 3-fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate, an intermediate with a similar structural motif. The paper detailed a three-step substitution reaction for its synthesis and confirmed the structures using various spectroscopic techniques. Additionally, X-ray diffraction and density functional theory (DFT) were employed for molecular structure analysis (Huang et al., 2021).
Advanced Synthesis Techniques
- An optimized synthesis method for medicinally important compounds involving Suzuki coupling of similar boronic esters was developed. This method proved applicable for both high throughput chemistry and large-scale synthesis, demonstrating the utility of these compounds in complex chemical syntheses (Bethel et al., 2012).
Applications in Boron Chemistry
- Research into the syntheses of (4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)arenes through Pd-catalyzed borylation highlighted the effectiveness of these processes in the presence of sulfonyl groups, underscoring the versatility of these compounds in boron chemistry (Takagi & Yamakawa, 2013).
Role in Coordination Polymers and Electrochemistry
- A study reported the synthesis of a two-dimensional coordination polymer using an extended dipyridyl ligand and highlighted the structural properties of the resultant material. This showcased the potential of such compounds in forming novel polymeric structures (Al-Fayaad et al., 2020).
- Another research explored boron-based compounds, including similar dioxaborolan-2-yl structures, as electrolyte additives in fluoride shuttle batteries. This study emphasized their role in improving fluoride ion conductivity and battery performance (Kucuk & Abe, 2020).
Safety and Hazards
“2-Cyclopropyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine” is classified as a combustible solid . It does not have a flash point . Safety measures include avoiding ignition sources, keeping the container tightly closed, and using explosion-proof electrical/ventilating/lighting equipment .
properties
IUPAC Name |
2-cyclopropyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H20BNO2/c1-13(2)14(3,4)18-15(17-13)11-7-8-12(16-9-11)10-5-6-10/h7-10H,5-6H2,1-4H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XJHHJKRQUDXIKL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B1(OC(C(O1)(C)C)(C)C)C2=CN=C(C=C2)C3CC3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H20BNO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40671339 | |
Record name | 2-Cyclopropyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40671339 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
245.13 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
893567-09-4 | |
Record name | 2-Cyclopropyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40671339 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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